Cas no 1466429-22-0 ((1R)-6-bromoindan-1-amine;hydrochloride)

(1R)-6-bromoindan-1-amine;hydrochloride structure

1466429-22-0 structure

Product Name:(1R)-6-bromoindan-1-amine;hydrochloride

CAS No:1466429-22-0

MF:C₉H₁₁BrClN

MW:248.547340631485

MDL:MFCD26585549

CID:2360999

PubChem ID:91828043

Update Time:2025-10-29

(1R)-6-bromoindan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

- (S)-6-bromo-2,3-dihydro-1H-inden-1-amine hydrochloride
- (S)-6-Bromo-indan-1-ylamine hydrochloride
- AMBZ0428
- 9195AH
- AM86029
- NE64335
- (R)-6-Bromo-indan-1-ylamine hydrochloride
- (1R)-6-bromoindan-1-amine;hydrochloride
- BS-15410
- (R)-6-bromo-2,3-dihydro-1H-inden-1-aminehydrochloride
- (1R)-6-BROMO-2,3-DIHYDRO-1H-INDEN-1-AMINE HYDROCHLORIDE
- EN300-7460254
- (R)-6-bromo-2,3-dihydro-1H-inden-1-amine hydrochloride
- MFCD26585549
- Y11201
- AKOS025405151
- CS-0131127
- (R)-6-BROMO-2,3-DIHYDRO-1H-INDEN-1-AMINE HCL
- (1R)-6-bromo-2,3-dihydro-1H-inden-1-amine;hydrochloride
- 1466429-22-0
- SCHEMBL16535589
- MDL： MFCD26585549
- Inchi： 1S/C9H10BrN.ClH/c10-7-3-1-6-2-4-9(11)8(6)5-7;/h1,3,5,9H,2,4,11H2;1H/t9-;/m0./s1
- InChI Key： NWABIAMMAHTFCD-FVGYRXGTSA-N
- SMILES： BrC1C=CC2=C(C=1)[C@H](CC2)N.Cl

Computed Properties

Exact Mass: 246.97634g/mol
Monoisotopic Mass: 246.97634g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26

(1R)-6-bromoindan-1-amine;hydrochloride Pricemore >>

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